Cas no 1443351-13-0 (5-(3-chloro-4-fluorophenoxy)pentanenitrile)

• Product Name: 5-(3-chloro-4-fluorophenoxy)pentanenitrile
• CAS No: 1443351-13-0
• MF: C₁₁H₁₁ClFNO
• MW: 227.662545442581
• MDL: MFCD18536498
• CID: 5170423
• Update Time: 2026-03-04

5-(3-chloro-4-fluorophenoxy)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-4-fluorophenoxy)pentanenitrile

• MDL： MFCD18536498
• Inchi： 1S/C11H11ClFNO/c12-10-8-9(4-5-11(10)13)15-7-3-1-2-6-14/h4-5,8H,1-3,7H2
• InChI Key： JJCDTYBQLUWXTQ-UHFFFAOYSA-N
• SMILES： C(#N)CCCCOC1=CC=C(F)C(Cl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on 5-(3-chloro-4-fluorophenoxy)pentanenitrile

Introduction to 5-(3-chloro-4-fluorophenoxy)pentanenitrile (CAS No. 1443351-13-0)

5-(3-chloro-4-fluorophenoxy)pentanenitrile, identified by its Chemical Abstracts Service (CAS) number 1443351-13-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitrile-containing phenoxypentanones, which are known for their diverse biological activities and synthetic utility. The presence of both chloro and fluoro substituents in its aromatic ring enhances its chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 5-(3-chloro-4-fluorophenoxy)pentanenitrile make it particularly interesting for medicinal chemists. The nitrile group (-CN) is a well-documented pharmacophore that can contribute to the binding affinity and metabolic stability of drug candidates. Additionally, the phenoxy-pentanone backbone provides a scaffold that is amenable to modifications, allowing for the exploration of structure-activity relationships (SAR). These characteristics have positioned this compound as a promising building block in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with halogenated aromatic rings. The chloro and fluoro substituents in 5-(3-chloro-4-fluorophenoxy)pentanenitrile not only influence its electronic properties but also enhance its lipophilicity, which is often crucial for membrane permeability and oral bioavailability. Such structural motifs have been successfully employed in the design of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most compelling aspects of 5-(3-chloro-4-fluorophenoxy)pentanenitrile is its versatility in synthetic chemistry. The nitrile group can undergo various transformations, including hydrolysis to carboxylic acids, reduction to amides, or condensation reactions to form cyclic structures. The phenoxy-pentanone moiety can also be modified through nucleophilic aromatic substitution or cross-coupling reactions, enabling the introduction of additional functional groups. These synthetic possibilities make it an invaluable reagent for medicinal chemists seeking to develop new molecular entities.

Recent studies have highlighted the importance of halogenated phenoxypentanones in drug discovery. For instance, derivatives of this class have shown promise as inhibitors of cyclin-dependent kinases (CDKs), which are overexpressed in various cancers. The chloro and fluoro substituents play a critical role in optimizing the binding interactions with the enzyme active site, thereby enhancing inhibitory activity. Additionally, these compounds have been investigated for their potential as protease inhibitors, particularly those targeting viral proteases.

The agrochemical industry has also recognized the value of 5-(3-chloro-4-fluorophenoxy)pentanenitrile as a precursor for developing novel pesticides. Halogenated aromatic compounds are known for their efficacy against a broad spectrum of pests due to their ability to disrupt essential biological processes. By leveraging the structural features of this compound, researchers have synthesized derivatives that exhibit herbicidal and fungicidal properties while maintaining environmental safety profiles.

The synthesis of 5-(3-chloro-4-fluorophenoxy)pentanenitrile typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the Friedel-Crafts alkylation of 3-chloro-4-fluorobenzene with pentanoyl chloride followed by nucleophilic substitution with cyanide source under basic conditions. This approach highlights the compound's accessibility and underscores its utility as a synthetic intermediate.

In conclusion, 5-(3-chloro-4-fluorophenoxy)pentanenitrile (CAS No. 1443351-13-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the nitrile group and halogenated aromatic ring, make it an attractive scaffold for drug discovery and pesticide development. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation.